N-{[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl}-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-[[5-(2-oxopyrrolidin-1-yl)pyridin-3-yl]methyl]-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C19H19N3O4/c23-18-6-3-7-22(18)14-8-13(9-20-11-14)10-21-19(24)17-12-25-15-4-1-2-5-16(15)26-17/h1-2,4-5,8-9,11,17H,3,6-7,10,12H2,(H,21,24)
• InChI Key: WOJPGMHLGAWLPF-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CN=CC(=C2)CNC(=O)C3COC4=CC=CC=C4O3
• Molecular Formula: C19H19N3O4
• Molecular Weight: 353.4 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry and is used to obtain compounds for the treatment of various diseases.

Synthesis Analysis

While specific synthesis methods for this compound are not available, pyrrolidine derivatives can be synthesized through various strategies, including ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings.

Molecular Structure Analysis

The compound has a complex structure with multiple functional groups, including a pyrrolidine ring, a pyridine ring, and a benzodioxine ring. The exact molecular structure would need to be determined through techniques such as X-ray crystallography.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyrrolidine and pyridine rings. These functional groups can participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its molecular structure. For example, the presence of the pyrrolidine ring could contribute to its stereochemistry.

Scientific Research Applications

Drug Discovery

. .

Antifungal Activity

. This makes them valuable in the development of new antifungal drugs.

Antibacterial Activity

. They could be used in the synthesis of new antibiotics, helping to combat antibiotic-resistant bacteria.

Anticonvulsant Activity

. They could be used in the development of new treatments for epilepsy and other seizure disorders.

Anticancer Activity

. They could be used in the development of new anticancer drugs.

Antioxidant Activity

. This makes them valuable in the development of new treatments for diseases caused by oxidative stress, such as heart disease and neurodegenerative disorders.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Pyrrolidine derivatives have been found to exhibit a range of biological activities.